Cas no 1443304-57-1 (6-(2-chloro-4-fluorophenoxy)hexanenitrile)

• Product Name: 6-(2-chloro-4-fluorophenoxy)hexanenitrile
• CAS No: 1443304-57-1
• MF: C₁₂H₁₃ClFNO
• MW: 241.689125776291
• MDL: MFCD18911375
• CID: 5160496
• Update Time: 2026-03-04

6-(2-chloro-4-fluorophenoxy)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-4-fluorophenoxy)hexanenitrile

• MDL： MFCD18911375
• Inchi： 1S/C12H13ClFNO/c13-11-9-10(14)5-6-12(11)16-8-4-2-1-3-7-15/h5-6,9H,1-4,8H2
• InChI Key： HTJHJKOANKICFX-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=CC=C(F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 6-(2-chloro-4-fluorophenoxy)hexanenitrile

Introduction to 6-(2-chloro-4-fluorophenoxy)hexanenitrile (CAS No. 1443304-57-1)

6-(2-chloro-4-fluorophenoxy)hexanenitrile, identified by the chemical compound code CAS No. 1443304-57-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing phenoxyl derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 6-(2-chloro-4-fluorophenoxy)hexanenitrile, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 6-(2-chloro-4-fluorophenoxy)hexanenitrile involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The process typically begins with the preparation of the phenoxy group, which is then functionalized with a chloro and fluoro substituent to enhance its biological activity. The introduction of the hexanenitrile moiety further modifies the compound's properties, enabling it to interact with biological targets in specific ways. Recent advancements in synthetic methodologies have improved the efficiency and yield of this synthesis, making 6-(2-chloro-4-fluorophenoxy)hexanenitrile more accessible for research purposes.

One of the most compelling aspects of 6-(2-chloro-4-fluorophenoxy)hexanenitrile is its potential as a lead compound in drug discovery. The combination of electronic and steric effects from the chloro and fluoro groups, along with the nitrile functionality, makes this molecule a versatile scaffold for designing novel therapeutic agents. Current research is exploring its applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The phenoxyl group, in particular, is known to exhibit anti-inflammatory properties, while the nitrile moiety can serve as a bioisostere for other functional groups, enhancing binding affinity to biological targets.

In oncology research, 6-(2-chloro-4-fluorophenoxy)hexanenitrile has shown promise as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The structural features of 6-(2-chloro-4-fluorophenoxy)hexanenitrile make it an ideal candidate for such applications, as it can be modified to interact with different kinase domains effectively. Preliminary studies have demonstrated its ability to disrupt aberrant signaling pathways in cancer cells, suggesting its potential as a novel anticancer agent.

The agrochemical sector has also recognized the significance of 6-(2-chloro-4-fluorophenoxy)hexanenitrile due to its potential as a precursor for developing advanced crop protection agents. Phenoxyl derivatives are widely used in agrochemicals due to their ability to inhibit weed growth and protect crops from pests. The presence of chloro and fluoro substituents enhances the bioactivity and environmental stability of these compounds, making them more effective in field conditions. Researchers are currently investigating how modifications to 6-(2-chloro-4-fluorophenoxy)hexanenitrile can lead to new herbicides and insecticides that are both potent and environmentally friendly.

The development of new synthetic routes for 6-(2-chloro-4-fluorophenoxy)hexanenitrile has been a focus of recent studies aimed at improving its accessibility for industrial applications. Traditional synthetic methods often involve multiple steps and require expensive reagents or harsh conditions. However, newer approaches leveraging catalytic systems and green chemistry principles have shown promise in streamlining the synthesis process while maintaining high yields. These advancements not only make 6-(2-chloro-4-fluorophenoxy)hexanenitrile more cost-effective but also align with sustainable chemistry practices by reducing waste generation and energy consumption.

The biological activity of 6-(2-chloro-4-fluorophenoxy)hexanenitrile has been further explored through computational modeling and high-throughput screening techniques. These methods allow researchers to rapidly assess the interactions between 6-(2-chloro-4-fluorophenoxy)hexanenitrile and various biological targets, providing insights into its mechanism of action. Computational studies have predicted that this compound may interact with proteins involved in metabolic pathways, suggesting potential applications in managing metabolic disorders such as diabetes. Additionally, its interaction with bacterial enzymes has been investigated as part of efforts to develop novel antibiotics.

In conclusion,6-(2-chloro-4-fluorophenoxy)hexanenitrile (CAS No. 1443304-57-1) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, driven by advancements in synthetic chemistry and computational biology. As our understanding grows,6-(2-chloro-4-fluorophenoxy)hexanenitrile is poised to play an increasingly important role in addressing global challenges related to health and agriculture.